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Compound of Interest

Compound Name: GC Soft-Liner

Cat. No.: B1166467

Technical Support Center: GC Soft-Liner Surface
Hardness Measurements

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals encountering
inconsistencies in GC Soft-Liner surface hardness measurements.

Troubleshooting Guide

Inconsistent Shore A hardness readings for GC Soft-Liner can arise from a variety of factors,
from sample preparation to the testing environment and equipment calibration. This guide
provides a systematic approach to identifying and resolving common issues.

Q1: My Shore A hardness readings for GC Soft-Liner are inconsistent across different samples
of the same batch. What are the likely causes?

Al: Inconsistencies between samples can stem from variations in preparation, storage, or the
measurement process itself. Consider the following:

e Improper Mixing: Incomplete or non-uniform mixing of the GC Soft-Liner components can
lead to areas with different material properties and, consequently, variable hardness. Ensure
the material is mixed thoroughly according to the manufacturer's instructions.[1]
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e Curing Time and Temperature: The hardness of silicone-based liners can increase over time
due to prolonged curing.[2] Ensure all samples are cured for the same duration and at the
same temperature as specified by the manufacturer.

o Sample Thickness: The ASTM D2240 standard specifies a minimum specimen thickness of
6mm.[3][4] Thinner samples may yield artificially low and inconsistent readings due to the
influence of the underlying substrate. If necessary, multiple layers of the same material can
be plied to achieve the required thickness, but a single, uniform specimen is preferred.[3][5]

o Surface Preparation: The sample surface must be clean, flat, and smooth. Any contaminants
or irregularities can interfere with the durometer's indenter and lead to erroneous readings.[6]

e Measurement Location: Measurements should be taken at least 12mm away from the
sample edge to avoid edge effects.[4][7] Ensure that subsequent measurements on the
same sample are taken at least 6mm apart from previous indentation points.[7]

Q2: I'm observing a gradual increase in the hardness of my GC Soft-Liner samples over time.
Is this normal?

A2: Yes, it is common for the hardness of soft denture liners, including silicone-based materials
like GC Soft-Liner, to increase over time.[2][8] This can be attributed to:

o Continued Polymerization: The cross-linking process may continue for a period after the
initial setting, leading to a stiffer material.[2] Studies have shown a marked increase in
hardness for some GC Reline materials within the first 28 days.[8]

e Environmental Factors: Storage conditions play a significant role. For instance, immersion in
water or other solutions can lead to changes in hardness. One study noted that all tested soft
liners displayed greater hardness after 1,008 hours of accelerated aging.[2]

o Loss of Plasticizers (for acrylic-based liners): While GC Soft-Liner is silicone-based, it's
important to note that acrylic-based soft liners can harden due to the leaching of plasticizers
into the surrounding environment.[2][8]

Q3: My durometer readings seem to be consistently too high or too low. What should | check?
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A3: Consistently skewed readings often point to issues with the testing equipment or
procedure.

o Durometer Calibration: It is crucial to regularly calibrate your Shore A durometer.[6][9] Before
each use, check the zero reading and the 100 reading on a flat, hard surface like a glass
plate.[7] If the readings are not within +1 HA, the durometer may need adjustment or
professional servicing.[7]

o Application of Force: The durometer must be applied perpendicular to the sample surface
with a firm, consistent pressure.[4][7] Avoid any shock or vibration during application. Using a
dedicated test stand can help ensure consistent application of force and parallelism.[7][10]

e Reading Time: The hardness reading should be taken within one second of the presser foot
making firm contact with the specimen, unless otherwise specified.[3][7] Due to the
viscoelastic nature of the material, the reading may decrease over time (creep).[4]

Frequently Asked Questions (FAQSs)

Q4: What is the appropriate Shore hardness scale for GC Soft-Liner?

A4: The Shore A scale is the appropriate and most commonly used scale for measuring the
hardness of soft and elastomeric materials like GC Soft-Liner.[11][12][13]

Q5: What is the expected Shore A hardness range for GC Soft-Liner?

A5: The Shore A hardness of soft liners can vary. One study reported that GC Reline Soft had a
mean durometer Shore A hardness of 50.13 after 24 hours, which increased to 57.20 after 28
days.[14] Another study showed an increase of 29% over three months, reaching a value of
47.2 Shore A.[8] It's important to consult the manufacturer's technical data sheet for the specific
product you are using, as different formulations (e.g., GC Reline Ultrasoft) will have different
hardness values.[14]

Q6: How does storage in different media (e.g., water, disinfectant solutions) affect the hardness
of GC Soft-Liner?

A6: Storage media can influence the hardness of soft liners. One study found no significant
differences in the hardness of GC Soft-Liner when immersed in various disinfectant oils
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compared to distilled water over a three-month period.[2] However, accelerated aging has been
shown to increase hardness regardless of the disinfectant used.[2]

Data Presentation

Table 1: Shore A Hardness of Soft Liners Over Time

Material 24 Hours (Shore A) 28 Days (Shore A)
GC Reline Soft 50.13 +0.48 57.20 £ 0.28
GC Reline Ultrasoft 21.30 £ 0.29 34.73 £ 0.47

Data sourced from a 2014 study on the hardness and tensile bond strength of long-term soft
denture lining materials.[14]

Table 2: Change in Hardness of GC Reline Soft Over 90 Days

Time Average Hardness (Shore A)
Initial ~36.6
90 Days 47.2

Data extrapolated from a study analyzing the hardness of soft relining materials. The initial
value is an approximation based on the reported 29% increase to 47.2 ShA over three months.

[8]

Experimental Protocols

Protocol 1: Sample Preparation for GC Soft-Liner Hardness Testing

¢ Mixing: Dispense the GC Soft-Liner powder and liquid according to the manufacturer's
recommended ratio (e.g., 2.2 g powder to 1.8 g liquid).[1] Mix thoroughly for 30-60 seconds
in a clean glass jar.[1]

e Molding: Transfer the mixed material into a mold to create disk-shaped specimens with a
diameter of at least 35mm and a uniform thickness of 6mm.[15]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.researchgate.net/publication/26330906_Evaluation_of_Hardness_and_Colour_Change_of_Soft_Liners_After_Accelerated_Ageing
https://www.researchgate.net/publication/26330906_Evaluation_of_Hardness_and_Colour_Change_of_Soft_Liners_After_Accelerated_Ageing
https://pubmed.ncbi.nlm.nih.gov/24882597/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8467573/
https://www.benchchem.com/product/b1166467?utm_src=pdf-body
https://www.benchchem.com/product/b1166467?utm_src=pdf-body
https://www.gc.dental/sea/sites/sea.gc.dental/files/products/downloads/softliner/ifu/soft-liner-ifu.pdf
https://www.gc.dental/sea/sites/sea.gc.dental/files/products/downloads/softliner/ifu/soft-liner-ifu.pdf
https://www.researchgate.net/figure/Shore-A-hardness-testing-with-a-digital-durometer-a-surface-roughness-testing-with_fig4_336848893
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

o Curing: Allow the specimens to cure according to the manufacturer's instructions. For heat-
cured materials, this may involve a water bath at specific temperatures and durations.[2] For
auto-polymerizing materials, allow for the specified setting time at room temperature.

o Conditioning: Before testing, condition the samples as required by the experimental design.
For example, store them in distilled water at 37°C for 24 hours.[14] Ensure all samples are
conditioned under identical circumstances.

Protocol 2: Shore A Hardness Measurement according to ASTM D2240
e Durometer Calibration:
o Ensure the durometer is set to zero before use.[7]

o Press the durometer onto a flat, hard surface (e.g., a glass plate). The reading should be
100 + 1 HA.[7] If not, the device may require adjustment.

o Sample Placement: Place the conditioned specimen on a hard, flat, and stable surface.[3]
e Measurement Procedure:
o Hold the durometer perpendicular to the specimen surface.[7]

o Apply firm and consistent pressure to the presser foot, ensuring it makes full contact with
the specimen without shock or vibration.[7][16] The use of a test stand is recommended
for optimal consistency.[7]

o Take the hardness reading within one second of the presser foot making firm contact with
the specimen.[3][7]

e Multiple Readings:
o Take at least five measurements at different positions on the sample surface.[7]

o Ensure each measurement point is at least 12mm from any edge and at least 6mm from
any previous measurement point.[4][7]

o Data Recording: Record all readings and calculate the mean and standard deviation.
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Mandatory Visualization

Click to download full resolution via product page

Caption: Experimental workflow for consistent GC Soft-Liner hardness measurement.

Click to download full resolution via product page

Caption: Troubleshooting logic for inconsistent surface hardness measurements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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